2-(4-(9H-xanthene-9-carbonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate

• IUPAC Name: 1-(furan-2-yl)-2-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C24H22N2O4.C2H2O4/c27-19(22-10-5-15-29-22)16-25-11-13-26(14-12-25)24(28)23-17-6-1-3-8-20(17)30-21-9-4-2-7-18(21)23;3-1(4)2(5)6/h1-10,15,23H,11-14,16H2;(H,3,4)(H,5,6)
• InChI Key: MFEPZEYOEZTZLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CO2)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35.C(=O)(C(=O)O)O
• Molecular Formula: C26H24N2O8
• Molecular Weight: 492.5 g/mol
• CAS No.: 1351596-32-1

Description

2-(4-(9H-xanthene-9-carbonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate is a useful research compound. Its molecular formula is C26H24N2O8 and its molecular weight is 492.484. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

• The research conducted by Bhunia, Kumar, and Ma (2017) demonstrates the effectiveness of N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) in enhancing the catalytic activity in Cu-catalyzed coupling of (hetero)aryl bromides with anilines and secondary amines. This study showcases the potential of furan-2-yl derivatives in promoting efficient catalysis under relatively low temperatures, highlighting their significance in the synthesis of pharmaceutically important building blocks (Bhunia, Kumar, & Ma, 2017).

Synthesis and Pharmacological Evaluation

• Kumar et al. (2017) explored the synthesis and pharmacological evaluation of novel derivatives incorporating the furan-2-yl motif. Their work involves the design and synthesis of compounds displaying potential antidepressant and antianxiety activities, underlining the chemical's utility in the development of new therapeutic agents (Kumar et al., 2017).

Aza-Piancatelli Rearrangement

• The study by Reddy et al. (2012) on the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction underscores the versatility of furan-2-yl derivatives in undergoing smooth chemical transformations to yield benzo[b][1,4]thiazine and oxazine derivatives. This research highlights the potential of such compounds in synthetic organic chemistry for constructing complex heterocyclic structures (Reddy et al., 2012).

Anticancer Activity

• The investigation into the antitumor activity of 1,2,4-triazine derivatives bearing a piperazine amide moiety against breast cancer cells by Yurttaş et al. (2014) signifies the role of furan-2-yl derivatives in contributing to the development of potent anticancer agents. Their study provided insights into promising antiproliferative agents, emphasizing the compound's relevance in cancer research (Yurttaş et al., 2014).

Inhibitory Effect on Corrosion

• Research by Singaravelu, Bhadusha, and Dharmalingam (2022) on the inhibitive effect of organic inhibitors on the corrosion of mild steel in an acidic medium showcased the potential of furan-2-yl derivatives as corrosion inhibitors. Their study demonstrates the compound's utility in protecting mild steel against corrosion, further expanding its application in materials science (Singaravelu, Bhadusha, & Dharmalingam, 2022).